N-(2-chloro-6-methylphenyl)-2-(4-oxo-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide

• IUPAC Name: N-(2-chloro-6-methylphenyl)-2-(4-oxo-2-thiophen-2-ylpyrazolo[1,5-a]pyrazin-5-yl)acetamide
• InChI: InChI=1S/C19H15ClN4O2S/c1-12-4-2-5-13(20)18(12)21-17(25)11-23-7-8-24-15(19(23)26)10-14(22-24)16-6-3-9-27-16/h2-10H,11H2,1H3,(H,21,25)
• InChI Key: TXEPBJYNIWNJCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NC(=O)CN2C=CN3C(=CC(=N3)C4=CC=CS4)C2=O
• Molecular Formula: C19H15ClN4O2S
• Molecular Weight: 398.9 g/mol

Description

N-(2-chloro-6-methylphenyl)-2-(4-oxo-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C19H15ClN4O2S and its molecular weight is 398.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-inflammatory Activity

Research on derivatives of similar complex compounds, like the synthesis of novel N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, has shown significant anti-inflammatory activity. This implies that structurally complex acetamides, including the compound , could be synthesized and evaluated for their potential anti-inflammatory properties (Sunder & Maleraju, 2013).

Antioxidant and Antimicrobial Applications

Another area of application for compounds with similar complexity is in the synthesis of coordination complexes with antioxidant activity. For example, coordination complexes constructed from pyrazole-acetamide derivatives have been shown to present significant antioxidant activity, suggesting that the compound may also have potential applications in this area (Chkirate et al., 2019).

Anticancer Activity

Research into heterocyclic novel derivatives, such as 1,3,4-oxadiazole and pyrazoles, for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions, suggests the compound could be explored for its potential anticancer activity. Such studies indicate a broader scope for the application of complex acetamides in oncological research (Faheem, 2018).

Novel Synthesis Approaches and Computational Studies

Unexpected synthesis of novel derivatives, including computational studies, highlight the potential for using such compounds in the development of new materials or in the study of molecular interactions. This suggests a route for the application of the compound in materials science or computational chemistry (Sebhaoui et al., 2020).

Antimicrobial Activities

The synthesis and characterization of novel thiazole derivatives, incorporating pyrazole moiety and exhibiting significant antimicrobial activities, point towards the potential use of complex acetamides in developing new antimicrobial agents. Such research underscores the importance of structural complexity in the efficacy of antimicrobial compounds (Saravanan et al., 2010).